(E)-2-cyano-N-(4-cyanophenyl)-3-(5-(2,5-dichlorophenyl)furan-2-yl)acrylamide

• IUPAC Name: (E)-2-cyano-N-(4-cyanophenyl)-3-[5-(2,5-dichlorophenyl)furan-2-yl]prop-2-enamide
• InChI: InChI=1S/C21H11Cl2N3O2/c22-15-3-7-19(23)18(10-15)20-8-6-17(28-20)9-14(12-25)21(27)26-16-4-1-13(11-24)2-5-16/h1-10H,(H,26,27)/b14-9+
• InChI Key: PNFRZKSPYYAQKR-NTEUORMPSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)NC(=O)C(=CC2=CC=C(O2)C3=C(C=CC(=C3)Cl)Cl)C#N
• Isomeric SMILES: C1=CC(=CC=C1C#N)NC(=O)/C(=C/C2=CC=C(O2)C3=C(C=CC(=C3)Cl)Cl)/C#N
• Molecular Formula: C21H11Cl2N3O2
• Molecular Weight: 408.2 g/mol

Description

(E)-2-cyano-N-(4-cyanophenyl)-3-(5-(2,5-dichlorophenyl)furan-2-yl)acrylamide is a synthetic compound with potential therapeutic applications. It belongs to the class of acrylamide derivatives and has shown promising results in scientific research studies.

Scientific Research Applications

Enantioselective Synthesis

A study describes the enantioselective synthesis of E-2-cyano-3(furan-2-yl) acrylamide and its reduction to (R)-2-cyano-3-(furan-2-yl)propanamide using marine and terrestrial fungi. This process, conducted under microwave radiation, leads to the production of compounds with significant enantiomeric excess and yields, showcasing a green chemistry approach to synthesizing complex organic molecules (Jimenez et al., 2019).

Corrosion Inhibition

Another research focuses on the synthesis and characterization of acrylamide derivatives as corrosion inhibitors for copper in nitric acid solutions. The study suggests these compounds are effective in mitigating corrosion, demonstrating a potential application in the maintenance of industrial metal components (Abu-Rayyan et al., 2022).

Cytotoxic Agents

Focused library development of 2-phenylacrylamides, including structures similar to the given compound, has been explored for their broad-spectrum cytotoxic effects against various cancer cell lines. This indicates potential applications in developing new anticancer agents (Tarleton et al., 2013).

Solar Cell Applications

The molecule has relevance in the development of organic sensitizers for solar cell applications, where novel organic sensitizers are engineered for efficient light harvesting, indicating its utility in renewable energy technologies (Kim et al., 2006).

Viral Inhibition

A related compound was identified as an inhibitor of SARS coronavirus helicase, demonstrating the potential for similar molecules to be developed as antiviral agents. This highlights the importance of such compounds in pharmaceutical research directed at combating viral infections (Lee et al., 2017).